Cas no 161264-46-6 (1H-Pyrrolo[2,3-b]pyridin-1-amine)

• Product Name: 1H-Pyrrolo[2,3-b]pyridin-1-amine
• CAS No: 161264-46-6
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 109728
• PubChem ID: 5223950
• Update Time: 2025-05-20

1H-Pyrrolo[2,3-b]pyridin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-1-amine
• pyrrolo[2,3-b]pyridin-1-amine
• 1H-Pyrrolo[2,3-b]pyridin-1-amine(9CI)
• pyrrolo[2,3-b]pyridin-1-ylamine
• YKDJLEIIKHBILS-UHFFFAOYSA-N
• SCHEMBL3223817
• 161264-46-6
• DTXSID90411282
• pyrrolo[2,3-b]pyridine-1-ylamine
• FT-0723820
• F2197-0339
• AKOS016015911
• EN300-7643906
• N-amino-1h-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C7H7N3/c8-10-5-3-6-2-1-4-9-7(6)10/h1-5H,8H2
• InChI Key： YKDJLEIIKHBILS-UHFFFAOYSA-N
• SMILES： N1(C=CC2=CC=CN=C12)N

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-b]pyridin-1-amine

Introduction to 1H-Pyrrolo[2,3-b]pyridin-1-amine (CAS No. 161264-46-6)

1H-Pyrrolo[2,3-b]pyridin-1-amine, also known by its CAS number 161264-46-6, is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are characterized by their unique structural features and diverse biological activities. In recent years, 1H-Pyrrolo[2,3-b]pyridin-1-amine has gained considerable attention due to its potential applications in drug discovery and development.

The chemical structure of 1H-Pyrrolo[2,3-b]pyridin-1-amine consists of a pyrrole ring fused to a pyridine ring, with an amino group attached to the nitrogen atom of the pyrrole ring. This structure confers the compound with unique electronic and steric properties, making it an attractive scaffold for the design and synthesis of novel bioactive molecules. The compound can be synthesized through various methods, including palladium-catalyzed coupling reactions and multistep synthetic routes involving ring formation and functional group transformations.

In the context of pharmaceutical research, 1H-Pyrrolo[2,3-b]pyridin-1-amine has shown promising activity in several biological assays. Studies have demonstrated its potential as a modulator of various receptors and enzymes, including serotonin receptors, kinases, and ion channels. For instance, recent research has highlighted the ability of 1H-Pyrrolo[2,3-b]pyridin-1-amine to act as a selective serotonin receptor agonist, which could have implications for the treatment of mood disorders such as depression and anxiety.

Beyond its direct biological activity, 1H-Pyrrolo[2,3-b]pyridin-1-amine serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce a wide range of substituents, thereby fine-tuning the pharmacological properties of the resulting compounds. This flexibility is particularly important in drug discovery programs where the optimization of lead compounds is crucial for achieving desired therapeutic effects while minimizing side effects.

The pharmacokinetic properties of 1H-Pyrrolo[2,3-b]pyridin-1-amine have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has been found to have good oral bioavailability and low toxicity in animal models, which are desirable attributes for a potential drug candidate. However, further studies are needed to fully understand its safety and efficacy in human subjects.

In addition to its pharmaceutical applications, 1H-Pyrrolo[2,3-b]pyridin-1-amine has found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry to form metal complexes with various transition metals. These complexes have shown interesting catalytic properties and have been used in asymmetric synthesis reactions to produce enantiomerically pure compounds. The ability to fine-tune the electronic properties of these complexes by modifying the substituents on the pyrrolopyridine scaffold makes them valuable tools in synthetic organic chemistry.

The environmental impact of 1H-Pyrrolo[2,3-b]pyridin-1-amine is another area of interest. While there is limited data available on its environmental fate and effects, ongoing research aims to address these concerns. Ensuring that compounds like 1H-Pyrrolo[2,3-b]pyridin-1-amine are environmentally friendly is crucial for their sustainable use in industrial and pharmaceutical applications.

In conclusion, 1H-Pyrrolo[2,3-b]pyridin-1-amine (CAS No. 161264-46-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.